Cas no 1189863-58-8 (2-(3-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate)

• Product Name: 2-(3-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate
• CAS No: 1189863-58-8
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1039961
• PubChem ID: 45036874
• Update Time: 2025-09-27

2-(3-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(3-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate
• 2-oxo-2-(3-propan-2-yloxyphenyl)acetaldehyde,hydrate
• 2-oxo-2-(3-propan-2-yloxyphenyl)acetaldehyde;hydrate
• AB48697
• 2-(3-Isopropoxyphenyl)-2-oxoacetaldehydehydrate
• Oxo{3-[(propan-2-yl)oxy]phenyl}acetaldehyde--water (1/1)
• AKOS016006907
• 1189863-58-8
• DTXSID00661716
• 3-Isopropoxyphenylglyoxal hydrate

• Inchi： 1S/C11H12O3.H2O/c1-8(2)14-10-5-3-4-9(6-10)11(13)7-12;/h3-8H,1-2H3;1H2
• InChI Key： JSKNDCCAMLJKAU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(C=O)=O)C=1)C(C)C.O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų